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Compound of Interest

Compound Name: Pyromellitic acid

Cat. No.: B166702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
pyromellitic acid (benzene-1,2,4,5-tetracarboxylic acid). It includes a detailed summary of
reported values, standardized experimental protocols for their determination, and a logical
workflow for the thermal analysis of such compounds. This document is intended to serve as a
valuable resource for professionals in research, development, and quality control.

Core Thermal Properties of Pyromellitic Acid

Pyromellitic acid is a stable, white to yellowish crystalline powder. Its thermal properties,
particularly its melting point, are crucial indicators of purity and are significantly influenced by its
hydration state. The boiling point is less commonly reported, with most sources providing an
estimate, suggesting that the compound may be prone to decomposition at elevated
temperatures before boiling.

Data Presentation: Melting and Boiling Points

The following table summarizes the experimentally determined and estimated thermal
properties of pyromellitic acid from various sources.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b166702?utm_src=pdf-interest
https://www.benchchem.com/product/b166702?utm_src=pdf-body
https://www.benchchem.com/product/b166702?utm_src=pdf-body
https://www.benchchem.com/product/b166702?utm_src=pdf-body
https://www.benchchem.com/product/b166702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Form Value (°C) Citations
Melting Point Anhydrous 276 [1112]
Anhydrous 281 -284.5
Anhydrous 286
Dihydrate 242 [2]
Boiling Point - ~317.36 (estimate)

585.8 + 50.0 [3]

Note: The significant variation in reported melting points can be attributed to the presence of
water of crystallization and different analytical methods. The boiling point is generally an
estimate as pyromellitic acid may decompose at higher temperatures.

Experimental Protocols for Thermal Analysis

Accurate determination of melting and boiling points is fundamental for the characterization of
chemical substances. The following sections detail standardized methodologies derived from

internationally recognized protocols such as those from ASTM, OECD, and the United States

Pharmacopeia (USP).

Determination of Melting Point (Capillary Method)

This method is based on the procedures outlined in OECD Guideline 102 and ASTM E324.[1]
[4][5][6] It is suitable for crystalline solids like pyromellitic acid.

Principle: The melting point is the temperature at which the phase transition from solid to liquid
occurs at atmospheric pressure. This is observed visually by heating a small, powdered sample
in a capillary tube.

Apparatus:
e A melting point apparatus with a heated metal block or liquid bath.

e A calibrated thermometer or temperature sensor with an accuracy of £0.5°C.
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e Glass capillary tubes (0.8-1.2 mm internal diameter, 0.2-0.3 mm wall thickness).[7]
e Sample preparation tools (spatula, mortar, and pestle).
Procedure:

o Sample Preparation: The pyromellitic acid sample must be thoroughly dried to remove any
residual solvent or moisture, as this can depress the melting point. The dried sample is then
finely powdered.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the bottom, forming a
column of 2.5-3.5 mm in height.[7]

e Measurement:
o The loaded capillary tube is placed in the heating block of the melting point apparatus.

o The apparatus is heated at a rapid rate to a temperature approximately 10°C below the
expected melting point of pyromellitic acid.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o The initial melting point is recorded as the temperature at which the first drop of liquid is
observed.

o The final melting point (or clear point) is the temperature at which the last solid particle
melts.

o The melting range is the span between the initial and final melting points. For a pure
substance, this range is typically narrow (0.5-1.0°C).

Determination of Boiling Point

Given that pyromellitic acid has a high melting point and may decompose, the determination
of its boiling point requires careful consideration of the method. The OECD Guideline 103
describes several suitable methods.[3][8][9]
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Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methods:

o Ebulliometer Method: This method involves measuring the boiling temperature of the
substance in an ebulliometer, which is an apparatus designed for precise boiling point
determination. The temperature of the boiling liquid and its vapor are measured, and the
boiling point is recorded when these temperatures are in equilibrium.

o Dynamic Method: A sample is heated in a vessel, and the pressure is varied. The boiling
points at different pressures are recorded, allowing for the determination of the vapor
pressure curve and the normal boiling point by interpolation to standard atmospheric
pressure (101.325 kPa).

« Distillation Method: This method determines the boiling range of a substance by distillation. It
is particularly useful for substances that are not entirely pure. The temperatures at which the
first and last drops of distillate are collected define the boiling range.

« Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal
analysis techniques can also be used to determine the boiling point. The sample is heated in
a controlled atmosphere, and the onset temperature of the endothermic event corresponding
to boiling is measured.

Procedure (General):

» A suitable amount of pyromellitic acid is placed in the appropriate apparatus (e.g.,
ebulliometer, distillation flask).

e The sample is heated, and the temperature and pressure are monitored.

o For methods other than the dynamic method, the observed boiling point must be corrected to
standard atmospheric pressure.

Visualization of Thermal Analysis Workflow
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The following diagram illustrates a logical workflow for the thermal characterization of a solid
organic compound such as pyromellitic acid.

Workflow for Thermal Analysis of Pyromellitic Acid
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Caption: Logical workflow for determining the melting and boiling points of pyromellitic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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